Cas no 101117-39-9 (2-Pyrimidinamine, N,4-diphenyl-)

• Product Name: 2-Pyrimidinamine, N,4-diphenyl-
• CAS No: 101117-39-9
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 1128419
• Update Time: 2024-07-27

2-Pyrimidinamine, N,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N,4-diphenyl-

• Inchi： 1S/C16H13N3/c1-3-7-13(8-4-1)15-11-12-17-16(19-15)18-14-9-5-2-6-10-14/h1-12H,(H,17,18,19)
• InChI Key： MUJKUTZQKCWMHD-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 247.11109

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Melting Point: 137-138 °C
• Boiling Point: 455.1±38.0 °C(Predicted)
• PSA: 37.81
• pka: 2.96±0.10(Predicted)